Cas no 85620-84-4 ((3S)-3,6-dihydro-2H-pyran-3-ol)

• Product Name: (3S)-3,6-dihydro-2H-pyran-3-ol
• CAS No: 85620-84-4
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 990768
• PubChem ID: 29935721
• Update Time: 2025-06-28

(3S)-3,6-dihydro-2H-pyran-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3,6-DIHYDRO-2H-PYRAN-3-OL
• (S)-3,4-tridecadien-1-ol
• 1,5-anhydro-2,3-dideoxy-D-glycero-pent-2-enitol
• (3S)-3,6-dihydro-2H-pyran-3-ol
• 85620-84-4
• AKOS006330753
• SCHEMBL18555596

• Inchi： 1S/C5H8O2/c6-5-2-1-3-7-4-5/h1-2,5-6H,3-4H2/t5-/m0/s1
• InChI Key： IHVWAXHWELFEAT-YFKPBYRVSA-N
• SMILES： O1CC=C[C@@H](C1)O

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 78.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: -0.06630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on (3S)-3,6-dihydro-2H-pyran-3-ol

(3S)-3,6-Dihydro-2H-Pyran-3-ol: A Comprehensive Overview

The compound with CAS No. 85620-84-4, commonly referred to as (3S)-3,6-dihydro-2H-pyran-3-ol, is a significant organic molecule with a diverse range of applications in various fields. This compound belongs to the class of dihydropyranols, which are cyclic ethers with hydroxyl groups. The (3S) configuration denotes the stereochemistry at the third carbon atom, which plays a crucial role in determining its physical and chemical properties.

Structure and Properties: The molecular structure of (3S)-3,6-dihydro-2H-pyran-3-ol consists of a six-membered ring with two double bonds and a hydroxyl group at the third position. The dihydro designation indicates the presence of two hydrogen atoms in the ring, while the pyran part refers to the oxygen-containing six-membered ring. The compound is characterized by its low molecular weight, moderate solubility in organic solvents, and stability under normal conditions.

Synthesis and Production: The synthesis of (3S)-3,6-dihydro-2H-pyran-3-ol involves several methods, including oxidation of dihydrodiols or reduction of pyranones. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples, which are highly sought after in pharmaceutical applications. The use of chiral catalysts has significantly improved the yield and enantioselectivity of these reactions.

Applications in Pharmaceutical Industry: One of the most promising applications of (3S)-3,6-dihydro-2H-pyran-3-ol is in drug discovery. Its unique structure makes it an ideal candidate for designing bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to form hydrogen bonds due to the hydroxyl group enhances its bioavailability and pharmacokinetic properties.

Role in Natural Products: This compound is also found in various natural products, particularly in certain plant extracts. Its presence in nature suggests that it plays a role in plant metabolism or defense mechanisms. Recent studies have explored its potential as a natural antioxidant and anti-inflammatory agent, further expanding its utility in nutraceuticals and cosmeceuticals.

Environmental Impact: Despite its wide-ranging applications, the environmental impact of (3S)-3,6-dihydro-2H-pyran-3-ol remains a topic of interest. Research has shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly choice for industrial applications. However, further studies are needed to assess its long-term effects on aquatic ecosystems.

Future Directions: The ongoing research on (3S)-3,6-dihydro-2H-pyran-3-ol is focused on exploring its potential in advanced materials science. For example, its ability to form supramolecular assemblies could lead to innovative materials for drug delivery systems or sensors. Additionally, the development of scalable synthesis methods will ensure its availability for large-scale applications.

In conclusion, (3S)-3,6-dihydro-2H-pyran-3-ol (CAS No. 85620-84) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs.